5,6-dimethyl-1-propyl-1H-1,3-benzimidazol-4-ylamine

• IUPAC Name: 5,6-dimethyl-1-propylbenzimidazol-4-amine
• InChI: InChI=1S/C12H17N3/c1-4-5-15-7-14-12-10(15)6-8(2)9(3)11(12)13/h6-7H,4-5,13H2,1-3H3
• InChI Key: JPWQMXNHBYJVKR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=NC2=C1C=C(C(=C2N)C)C
• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol

Description

5,6-dimethyl-1-propyl-1H-1,3-benzimidazol-4-ylamine (DMAP) is an organic compound that is used as a catalyst in organic synthesis. DMAP has been used in a wide range of applications, from pharmaceuticals to food science. DMAP is an important tool in the field of organic synthesis due to its ability to facilitate the synthesis of a variety of compounds.

Scientific Research Applications

Corrosion Inhibition

A significant application of benzimidazole derivatives lies in their potential as corrosion inhibitors. In one study, benzothiazole derivatives were synthesized and evaluated for their corrosion inhibiting effects against steel in acidic conditions. These derivatives demonstrated superior stability and efficiency, suggesting that similar benzimidazole compounds could offer promising corrosion resistance properties (Hu et al., 2016).

Anti-inflammatory Applications

Benzimidazole compounds have also been synthesized and assessed for their anti-inflammatory activities. In particular, nonsymmetrical 2-(1H-benzimidazol-2-ylamino)-7,7-dimethyl-7,8-dihydroquinazolin-5(6H)-one and related derivatives were explored for their efficacy against carrageenan-induced paw edema in albino rats, showing significant activity (Prajapat & Talesara, 2016).

Antimicrobial Properties

The synthesis of novel benzimidazole derivatives and their evaluation for antibacterial and antifungal activities represent another important area of research. Some derivatives showed promising results, which could be further explored for the development of new antimicrobial agents (Reddy & Reddy, 2010).

Organic Magnetic Materials

In the realm of materials science, benzimidazole derivatives have been investigated for their roles in organic magnetic materials. Studies on nitroxide radicals derived from benzimidazole demonstrate how hydrogen bonds can influence magnetic behaviors, offering insights into the design of new magnetic materials (Ferrer et al., 2001).

Heterocyclic Chemistry

The synthesis of benzimidazole-based heterocycles is a vital area of chemical research, with implications for pharmaceutical development and materials science. Various methods have been developed to create novel benzimidazole heterocycles, contributing to the diversity of compounds with potential biological and industrial applications (Darweesh et al., 2016).